Cas no 33241-96-2 (1-benzylazepan-2-one)

1-benzylazepan-2-one structure
1-benzylazepan-2-one structure
Product Name:1-benzylazepan-2-one
CAS No:33241-96-2
MF:C13H17NO
MW:203.280183553696
MDL:MFCD01814613
CID:1456290
PubChem ID:1491068
Update Time:2025-09-27

1-benzylazepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, hexahydro-1-(phenylmethyl)-
    • 1-Benzyl-hexahydro-azepin-2-on
    • hexahydro-1-phenylmethyl-2H-azepin-2-one
    • 1-Benzyl-2-oxoazepane
    • 1-Benzylazepan-2-one
    • N-Benzyl-2-oxoazepane
    • N-Benzyl-epsilon-caprolactam
    • N-Benzylcaprolactam
    • 33241-96-2
    • EN300-1707841
    • SY124725
    • 1-Benzylazepan-4-one;1-Benzylhexahydro-4-azepinone;4H-Azepin-4-one,hexahydro-1-(phenylmethyl)-;N-Benzylazepane-4-one;4H-Azepin-4-one;hexahydro-1-(phenylMethyl)-
    • SMR000125892
    • Opera_ID_1849
    • W12242
    • MFCD01814613
    • CHEMBL1482099
    • MLS000540634
    • Z1509564266
    • SCHEMBL610772
    • HMS2301B19
    • 1-Benzyl-azepane-2-one
    • 1-Benzylhexahydro-2H-azepin-2-one
    • CS-0047594
    • A25582
    • DB-370598
    • DJGIITKNTHQYPX-UHFFFAOYSA-N
    • 1-Benzyl-azepan-2-one
    • N-Benzyl-caprolactam
    • 1P-734
    • AKOS015992266
    • 1-benzyl-2-azepanone
    • DTXSID50363430
    • 1-benzylazepan-2-one
    • MDL: MFCD01814613
    • Inchi: 1S/C13H17NO/c15-13-9-5-2-6-10-14(13)11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2
    • InChI Key: DJGIITKNTHQYPX-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 203.13111
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 59-62 ºC
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • PSA: 20.31

1-benzylazepan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B412030-10mg
1-benzylazepan-2-one
33241-96-2
10mg
$ 50.00 2022-06-07
TRC
B412030-50mg
1-benzylazepan-2-one
33241-96-2
50mg
$ 115.00 2022-06-07
TRC
B412030-100mg
1-benzylazepan-2-one
33241-96-2
100mg
$ 185.00 2022-06-07
abcr
AB296760-
1-Benzyl-2-azepanone; .
33241-96-2
€489.60 2023-04-01
abcr
AB296760-250 mg
1-Benzyl-2-azepanone; .
33241-96-2
250mg
€489.60 2023-06-21
eNovation Chemicals LLC
D771116-100mg
1-Benzyl-hexahydro-azepin-2-on
33241-96-2 95%
100mg
$190 2024-06-06
eNovation Chemicals LLC
D771116-250mg
1-Benzyl-hexahydro-azepin-2-on
33241-96-2 95%
250mg
$250 2024-06-06
eNovation Chemicals LLC
D771116-1g
1-Benzyl-hexahydro-azepin-2-on
33241-96-2 95%
1g
$475 2024-06-06
eNovation Chemicals LLC
D771116-5g
1-Benzyl-hexahydro-azepin-2-on
33241-96-2 95%
5g
$1350 2024-06-06
eNovation Chemicals LLC
D771116-10g
1-Benzyl-hexahydro-azepin-2-on
33241-96-2 95%
10g
$2320 2024-06-06

1-benzylazepan-2-one Related Literature

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd